![molecular formula C15H22N2O2 B6268459 tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate CAS No. 1417794-21-8](/img/no-structure.png)
tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate
Overview
Description
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate, also known as N-tert-butyl-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate, is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of the isoquinoline alkaloid, which is a naturally occurring compound found in plants such as opium poppy and ephedra. N-tert-butyl-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate has been used in a variety of research applications, including in the study of enzyme inhibitors, as an anti-inflammatory agent, and as a potential therapeutic agent for cancer.
Scientific Research Applications
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate has been studied for its potential applications in scientific research. It has been used as an enzyme inhibitor, specifically to inhibit the enzyme acetylcholinesterase. It has also been studied as an anti-inflammatory agent and as a potential therapeutic agent for cancer. In addition, it has been used to study the effects of oxidative stress on cells.
Mechanism of Action
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate acts as an enzyme inhibitor by blocking the active site of the enzyme acetylcholinesterase. This enzyme is responsible for breaking down the neurotransmitter acetylcholine, which is important for the transmission of nerve impulses. By blocking the enzyme, tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate prevents the breakdown of acetylcholine, resulting in increased levels of the neurotransmitter in the body.
Biochemical and Physiological Effects
tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate has been studied for its anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to inhibit the activity of cyclooxygenase-2, which is an enzyme involved in the production of prostaglandins, molecules that promote inflammation.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate has several advantages for lab experiments. It is a synthetic compound, which means it is easy to obtain and is not subject to the same regulations as natural compounds. It is also relatively stable and has a low toxicity. However, it should be noted that the compound has a low solubility in water, which can limit its use in some experiments.
Future Directions
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate has potential applications in a variety of areas. It could be used to study the effects of oxidative stress on cells, as well as to develop new drugs for the treatment of inflammatory diseases. Additionally, it could be used to develop new drugs for the treatment of cancer, as well as to study the effects of enzyme inhibitors on neurotransmitter release. Finally, it could be used to study the effects of drugs on the nervous system.
Synthesis Methods
Tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate-1-(4-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate can be synthesized from the reaction of 1-methyl-4-hydroxy-1,2,3,4-tetrahydroisoquinoline with tert-butyl isocyanate. The reaction is conducted in an aqueous medium at room temperature. The product is then purified by column chromatography and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate involves the reaction of tert-butyl carbamate with 1,2,3,4-tetrahydroisoquinoline in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "1,2,3,4-tetrahydroisoquinoline", "catalyst" ], "Reaction": [ "Add tert-butyl carbamate to a reaction flask", "Add 1,2,3,4-tetrahydroisoquinoline to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1417794-21-8 |
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
